Cas no 53-16-7 (Estrone)

• Product Name: Estrone
• CAS No: 53-16-7
• MF: C₁₈H₂₂O₂
• MW: 270.3661
• CID: 33562
• PubChem ID: 5870
• Update Time: 2025-09-25

Estrone Chemical and Physical Properties

Names and Identifiers

• Estrone
• 1,3,5(10)-estratrien-3-ol-17-one
• 3beta-Hydroxyestra-1,3,5(10)-trien-17-one
• 3-Hydroxy-1,3,5(10)-estratrien-17-one
• beta-Estrone
• Estra-1,3,5(10)-trien-17-one, 3-hydroxy-
• Estrol
• folliculin
• ketohydroxyestrin
• Oestrin
• Oestrone
• Estrone solution
• ESTRONE(RG)
• 1, 3, 5-Estratrien-3-ol-17-one
• E 1
• Estrin
• Estron
• Estrona
• Femidyn
• Folipex
• Folisan
• Kolpon
• Oestrone
• Theelin
• estrovarin
• Estrugenone
• follicular hormone
• Kestrone
• Follicunodis
• Oestroperos
• Oestroform
• Hiestrone
• Glandubolin
• Folliculine
• Disynformon
• Destrone
• Thelykinin
• Oestronum
• Aquacrine
• Hormestrin
• Menagen
• Unden
• Ketohydroxyoestrin
• Estrone-A
• Endofolliculina
• Perlatan
• Mestronaq
• Ovifollin
• Ketodestrin
• Follestrine
• Wynestron
• Thynestron
• Solliculin
• Menformon
• Hormovarine
• Follestrol
• Folikrin
• Estrusol
• Crystogen
• E1
• [ "" ]
• SMR000814705
• MLS001331716
• MLSMR
• Estrone; �stron; alpha-Follikelhormon
• 13-epi-estrone (lumioestrone)
• OVEX
• Menformon A
• Fermidyn
• FT-0668041
• ST019426
• 3-Hydroxy-1,3,5(10)-oestratrien-17-one
• NCGC00015423-02
• .delta.-1,5-Estratrien-3.beta.-ol-17-one
• Unden (pharmaceutical)
• 1187829-63-5
• NCGC00015423-03
• 3-Hydroxy-1,5(10)-oestratrien-17-one
• BRD-A14458579-001-08-5
• NCGC00142363-01
• 3-Hydroxy-17-ketoestra-1,5-triene
• 3-Hydroxy-17-ketooestra-1,5-triene
• 1,5(10)-Oestratrien-3-ol-17-one
• CHEBI:95131
• CS-0348902
• MFCD00003620
• AKOS001116292
• 3-Hydroxyestra-1,5(10)-trien-17-one
• 5-hydroxy-15-methyltetracyclo[8.7.0.0<2,7>.0<11,15>]heptadeca-2(7),3,5-trien-1 4-one
• Estra-1,5(10)-trien-17-one, 3-hydroxy-
• 3-Hydroxy-13-methyl-6,7,8,9,11,12,13,14,15,16-decahydro-17h-cyclopenta[a]phenanthren-17-one
• NSC9699
• .delta.-1,5-Oestratrien-3.beta.-ol-17-one
• DNXHEGUUPJUMQT-UHFFFAOYSA-N
• component of Spanestrin-P
• 5-hydroxy-15-methyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-2,4,6-trien-14-one
• 3-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one
• FT-0668040
• SY036249
• Follidrin (tablets)
• SCHEMBL157262
• 1,5(10)-Estratrien-3-ol-17-one
• 1,3,5-Oestratrien-3-ol-17-one
• Estrone-[2,3,4-13C3]
• EN300-18760
• E1;Oestrone
• delta-1,3,5-Estratrien-3.beta.-ol-17-one
• Ketohydroxy-Estratriene
• HMS3370A22
• Oprea1_745128
• Q27166915
• HMS2235H07
• 3-Hydroxy-oestra-1,5(10)-trien-17-one
• delta-1,3,5-Oestratrien-3.beta.-ol-17-one
• CHEMBL756
• .DELTA.-1,3,5(10)-Estratrien-3-ol-17-one
• Femestrone inj.
• NCGC00142363-02
• WLN: L E5 B666 FVTTT&J E1 OQ
• Duogen (Salt/Mix)

• MDL： MFCD00003620
• Inchi： 1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16,19H,2,4,6-9H2,1H3/t14-,15-,16+,18+/m1/s1
• InChI Key： DNXHEGUUPJUMQT-CBZIJGRNSA-N
• SMILES： O=C1C([H])([H])C([H])([H])[C@@]2([H])[C@]3([H])C([H])([H])C([H])([H])C4C([H])=C(C([H])=C([H])C=4[C@@]3([H])C([H])([H])C([H])([H])[C@@]21C([H])([H])[H])O[H]
• BRN： 1915077

Computed Properties

• Exact Mass: 270.16200
• Monoisotopic Mass: 270.161979940 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3
• Surface Charge: 0
• Tautomer Count: 18
• Molecular Weight: 270.4

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.164 g/cm3
• Melting Point: 258-260?°C(lit.)
• Boiling Point: 445.2°C at 760 mmHg
• Flash Point: 189.7°C
• Refractive Index: 165 ° (C=1, Dioxane)
• Solubility: 0.76g/L at 20 ºC
• Water Partition Coefficient: 0.03 g/L
• PSA: 37.30000
• LogP: 3.81740
• Odor: Odorless
• Solubility: Almost insoluble in water. Soluble in ethanol, chloroform, boiling ethanol, acetone, dioxane, vegetable oil. It is slightly soluble in absolute ethanol, ether and alkaline solution.
• Vapor Pressure: 1.54E-08mmHg at 25°C
• Merck: 3708
• Specific Rotation: 158 º (c=1, dioxane)

Estrone Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H350,H360
• Warning Statement： P201,P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R45;R60;R61
• Safety Instruction： S53-S45
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：KG8575000
• Hazardous Material Identification：
• Safety Term：S53;S45
• Packing Group：I; II; III
• Packing Group：I; II; III
• Risk Phrases：R45; R60; R61
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives
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• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances